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Compound Name: [Ser25] Protein Kinase C (19-31)

Cat. No.: B15134128 Get Quote

Introduction

Protein Kinase C (PKC) represents a family of serine/threonine kinases that are central to

cellular signal transduction, regulating a vast array of processes including cell proliferation,

gene expression, and apoptosis.[1][2] The diverse PKC family is categorized into three main

groups based on their activation requirements: conventional (cPKC), novel (nPKC), and

atypical (aPKC).[1] The [Ser25] PKC (19-31) peptide is a synthetic substrate widely used for

the specific and sensitive measurement of PKC activity.[3][4] This peptide is derived from the

pseudosubstrate regulatory domain of PKCα (residues 19-31), where the wild-type alanine at

position 25 is replaced with a serine, creating an efficient phosphorylation site for PKC. Its

sequence is H-RFARKGSLRQKNV-OH. These application notes provide a detailed protocol for

a radiometric assay using this substrate, summarize key experimental conditions, and illustrate

the relevant signaling pathway and experimental workflow.

PKC Signaling Pathway
The activation of conventional PKC (cPKC) isoforms is a multi-step process initiated by signals

that activate Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol

(DAG). IP3 triggers the release of calcium (Ca2+) from the endoplasmic reticulum, while DAG

remains in the plasma membrane. The synergistic binding of DAG, Ca2+, and

phosphatidylserine to the regulatory domains of cPKC recruits the enzyme to the membrane
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and induces a conformational change that removes the pseudosubstrate domain from the

catalytic site, leading to its activation.
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Caption: Diagram of the canonical PKC activation pathway.

Experimental Workflow: Radiometric PKC Assay
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The radiometric assay for PKC activity measures the incorporation of radiolabeled phosphate

from [γ-³²P]ATP or [γ-³³P]ATP into the [Ser25] PKC (19-31) substrate. The workflow involves the

preparation of a reaction mixture, initiation of the kinase reaction, a timed incubation period,

and subsequent termination by spotting the reaction onto phosphocellulose paper.

Unincorporated ATP is then washed away, and the remaining radioactivity on the paper,

corresponding to the phosphorylated substrate, is quantified using a scintillation counter.

1. Prepare Reaction Mixture
(Buffer, Cofactors, [γ-³²P]ATP, Substrate Peptide)

2. Initiate Reaction
(Add PKC Enzyme)

3. Incubate
(e.g., 3 minutes at 30°C)

4. Stop Reaction
(Spot aliquot onto P81 phosphocellulose paper)

5. Wash Paper
(Multiple washes with phosphoric acid)

6. Quantify Radioactivity
(Liquid Scintillation Counting)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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